Cas no 1214374-30-7 (2-(3-Bromo-6-methylpyridin-2-yl)acetic acid)

• Product Name: 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid
• CAS No: 1214374-30-7
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 5735058
• PubChem ID: 75357245
• Update Time: 2025-05-21

2-(3-Bromo-6-methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-6-methylpyridin-2-yl)acetic acid
• 2-(3-bromo-6-methylpyridin-2-yl)aceticacid
• Z1269158290
• 1214374-30-7
• EN300-139409
• AKOS023645185
• 2-Pyridineacetic acid, 3-bromo-6-methyl-
• 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid

• Inchi： 1S/C8H8BrNO2/c1-5-2-3-6(9)7(10-5)4-8(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： PZUIWUJBHUKEOW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)N=C1CC(=O)O

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.613±0.06 g/cm3(Predicted)
• Boiling Point: 322.4±37.0 °C(Predicted)
• pka: 4.32±0.22(Predicted)

Additional information on 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid

Recent Advances in the Application of 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid (CAS: 1214374-30-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid (CAS: 1214374-30-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors and modulators targeting various biological pathways. This research brief provides an overview of the latest advancements in the application of this compound, focusing on its role in medicinal chemistry and drug discovery.

Recent studies have highlighted the utility of 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid as a versatile building block for the synthesis of heterocyclic compounds. Its unique structural features, including the bromo and methyl substituents on the pyridine ring, make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of kinase inhibitors, where it served as a critical intermediate in the synthesis of potent and selective compounds targeting aberrant signaling pathways in cancer.

In addition to its role in kinase inhibitor development, 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid has also been employed in the design of protease inhibitors. A recent preprint on bioRxiv detailed its incorporation into a series of novel cysteine protease inhibitors, which showed promising activity against parasitic infections. The study emphasized the compound's ability to introduce steric and electronic modifications that significantly improved the inhibitors' pharmacokinetic properties.

Another notable application of this compound is in the field of chemical biology, where it has been used as a probe to study protein-ligand interactions. Researchers have utilized its reactive bromo group for further functionalization, enabling the attachment of fluorescent tags or affinity labels. This approach has facilitated the identification and characterization of novel drug targets, as reported in a 2024 study published in ACS Chemical Biology.

The synthesis and scalability of 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid have also been subjects of recent optimization efforts. A patent application filed in early 2024 described an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is expected to support the compound's broader adoption in industrial-scale pharmaceutical production.

In conclusion, 2-(3-Bromo-6-methylpyridin-2-yl)acetic acid (CAS: 1214374-30-7) continues to demonstrate significant value in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological improvements, positions it as a crucial component in the development of next-generation therapeutics. Future research directions may explore its potential in additional therapeutic areas and further optimize its synthetic accessibility for diverse applications.